Cas no 874285-75-3 (9H-Xanthen-9-one, 2,3,5,7-tetrahydroxy-4,6-bis(3-methyl-2-butenyl)-)

9H-Xanthen-9-one, 2,3,5,7-tetrahydroxy-4,6-bis(3-methyl-2-butenyl)- structure
874285-75-3 structure
Product Name:9H-Xanthen-9-one, 2,3,5,7-tetrahydroxy-4,6-bis(3-methyl-2-butenyl)-
CAS No:874285-75-3
MF:C23H2O6
MW:374.258386135101
CID:1900957
PubChem ID:71412871
Update Time:2025-04-21

9H-Xanthen-9-one, 2,3,5,7-tetrahydroxy-4,6-bis(3-methyl-2-butenyl)- Chemical and Physical Properties

Names and Identifiers

    • 9H-Xanthen-9-one, 2,3,5,7-tetrahydroxy-4,6-bis(3-methyl-2-butenyl)-
    • 2,3,5,7-tetrahydroxy-4,6-bis(3-methylbut-2-enyl)xanthen-9-one
    • 2,3,5,7-TETRAHYDROXY-4,6-BIS(3-METHYLBUT-2-EN-1-YL)-9H-XANTHEN-9-ONE
    • DTXSID20832406
    • 874285-75-3
    • Inchi: 1S/C23H2O6/c1-11(2)5-7-13-17(24)9-16-19(26)15-10-18(25)20(27)14(8-6-12(3)4)22(15)29-23(16)21(13)28/h9-10H
    • InChI Key: RHGOVDSGVAMAPW-UHFFFAOYSA-N
    • SMILES: [C]/C(=[C]/[C]C1C([O])=C2OC3C(C(C2=CC=1[O])=O)=CC([O])=C([O])C=3[C]/[C]=C(\[C])/[C])/[C] |^1:0,2,6,15,19,21,24,26,27,28,^4:3,23|

Computed Properties

  • Exact Mass: 396.15728848Da
  • Monoisotopic Mass: 396.15728848Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 662
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 107Ų

9H-Xanthen-9-one, 2,3,5,7-tetrahydroxy-4,6-bis(3-methyl-2-butenyl)- Related Literature

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